Cas no 1393582-24-5 (6-Chloro-4-fluoropyridine-2-sulfonyl chloride)

• Product Name: 6-Chloro-4-fluoropyridine-2-sulfonyl chloride
• CAS No: 1393582-24-5
• MF: C₅H₂Cl₂FNO₂S
• MW: 230.044281482697
• CID: 4902619
• Update Time: 2025-06-08

6-Chloro-4-fluoropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• AB81046
• 2-Chloro-4-fluoropyridine-6-sulfonyl chloride
• 6-CHLORO-4-FLUOROPYRIDINE-2-SULFONYL CHLORIDE
• 6-Chloro-4-fluoropyridine-2-sulfonyl chloride

• Inchi： 1S/C5H2Cl2FNO2S/c6-4-1-3(8)2-5(9-4)12(7,10)11/h1-2H
• InChI Key： FPDXPXMZESCXAH-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(N=1)Cl)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4

Additional information on 6-Chloro-4-fluoropyridine-2-sulfonyl chloride

Professional Introduction to 6-Chloro-4-fluoropyridine-2-sulfonyl chloride (CAS No: 1393582-24-5)

6-Chloro-4-fluoropyridine-2-sulfonyl chloride, with the chemical identifier CAS No 1393582-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both chlorine and fluorine substituents on the pyridine ring enhances its reactivity and makes it a valuable building block for further chemical transformations.

The structure of 6-Chloro-4-fluoropyridine-2-sulfonyl chloride features a pyridine core substituted at the 2-position with a sulfonyl chloride group, while the 4-position is fluoro-substituted and the 6-position bears a chlorine atom. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it particularly useful in medicinal chemistry. The sulfonyl chloride moiety is highly reactive towards nucleophiles, facilitating the introduction of various functional groups such as amines, alcohols, and thiols, which are crucial for drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. 6-Chloro-4-fluoropyridine-2-sulfonyl chloride has emerged as a key intermediate in the synthesis of several lead compounds that exhibit promising biological activity. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atom in the molecule contributes to increased metabolic stability and bioavailability, making it an attractive scaffold for drug design.

One of the most compelling applications of 6-Chloro-4-fluoropyridine-2-sulfonyl chloride is in the development of agrochemicals. Sulfonyl chlorides are known to be effective in synthesizing herbicides and pesticides due to their ability to interact with biological targets at low concentrations. Researchers have leveraged this property to create novel compounds that offer improved efficacy and reduced environmental impact compared to traditional agrochemicals. The chlorine and fluorine substituents play a pivotal role in enhancing the binding affinity of these compounds to their target enzymes, thereby improving their biological activity.

The synthesis of 6-Chloro-4-fluoropyridine-2-sulfonyl chloride typically involves multi-step organic reactions starting from commercially available pyridine derivatives. The process often includes halogenation, sulfonylation, and subsequent chlorination steps to introduce the desired functional groups at specific positions on the pyridine ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities of the final product.

The pharmaceutical industry has shown particular interest in derivatives of 6-Chloro-4-fluoropyridine-2-sulfonyl chloride due to their potential as drug candidates. For example, researchers have synthesized analogs that exhibit inhibitory activity against enzymes involved in bacterial resistance mechanisms. These findings highlight the importance of this compound as a versatile intermediate for developing next-generation antibiotics. Additionally, its structural features make it a suitable candidate for designing molecules that target viral proteases and integrases, contributing to antiviral drug development.

In conclusion, 6-Chloro-4-fluoropyridine-2-sulfonyl chloride (CAS No: 1393582-24-5) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working on developing novel biologically active molecules. As research continues to uncover new therapeutic targets and environmental challenges, compounds like this will remain at the forefront of innovation in chemical biology.